(1r,2s,3r,4s)-7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid

• CAS No.: 145-73-3
• Product Name: (1r,2s,3r,4s)-7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• Molecular Formula: C8H10O5
• Molecular Weight: 186.16 g/mol
• IUPAC Name: (1S,4R)-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• Standard InChI: InChI=1S/C8H10O5/c9-7(10)5-3-1-2-4(13-3)6(5)8(11)12/h3-6H,1-2H2,(H,9,10)(H,11,12)/t3-,4+,5?,6?
• Standard InChIKey: GXEKYRXVRROBEV-UHFFFAOYSA-N
• Isomeric SMILES: C1C[C@H]2[C@@H]([C@@H]([C@@H]1O2)C(=O)O)C(=O)O
• SMILES: C1CC2C(C(C1O2)C(=O)O)C(=O)O
• Canonical SMILES: C1CC2C(C(C1O2)C(=O)O)C(=O)O
• Appearance: Assay:≥95%A crystalline solid
• Colorform: Cyrstalline, white solid
• Density: 1.431
• Melting Point: 144.0 °C; Converted to anhydride at 90 °C
• Physical Description: The monohydrate is in the form of colorless crystals. Non corrosive. Used as a selective herbicide.
• Description: Endothall is an herbicide that is used to control a wide range of terrestrial and aquatic plants. It is a contact herbicide that inhibits translation and induces the production of ethylene in some plants. Endothall has a half-life of approximately four days in experimental pools.
• Related CAS: 129-67-9 (di-hydrochloride salt); 17439-94-0 (di-ammonium salt); 2164-07-0 (di-potassium salt)
• Shelf Life: Stable to about 90 °C, at which temperature it undergoes slow conversion to anhydride; stable in acid and light.
• Solubility: 0.54 M; In water, 1.0X10+5 mg/L at 20 °C; Solubility at 20 °C, g/100 g: acetone 7.0, benzene 0.01, methanol 28; Solubility at 20 °C, g/kg: dioxane 76, diethyl ether 1, isopropanol 17
• Synonyms: Hexahydro-3,6-endo-oxy-1,2-benzenedicarboxylic Acid; 3,6-Endo-epoxy-1,2-cyclohexanedicarboxylic Acid; Hexahydro-3,6-endooxyphthalic Acid; Aquathol; Aquothol; Endothal; Endothalic Acid; Endothallic Acid; Herbon Pennout; Hydout; Hydrothol; NSC 112771
• Vapor Pressure: 1.57e-10 mmHg; 1.57X10-10 mm Hg at 24 °C
• PubChem Compound: 11112419
• Last Modified: Nov 11 2021